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Compound of Interest

Compound Name: HZ-1157

Cat. No.: B15563681 Get Quote

Disclaimer: The following information provides a general guideline for the proper disposal of

HZ-1157, identified as the fluorinated surfactant Forafac® 1157, which contains 6:2

fluorotelomer sulfonamide alkylbetaine (6:2 FTAB). This compound belongs to the class of per-

and polyfluoroalkyl substances (PFAS), which are subject to stringent environmental

regulations due to their persistence and potential toxicity. Researchers, scientists, and drug

development professionals must always consult the official Safety Data Sheet (SDS) for the

specific product and adhere to their institution's Environmental Health and Safety (EHS)

protocols, as well as local, state, and federal regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure that appropriate Personal Protective Equipment

(PPE) is used to prevent exposure.
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Personal Protective Equipment (PPE) Specifications

Gloves Nitrile or other chemically resistant gloves.

Eye Protection
Safety glasses with side shields or chemical

splash goggles.

Lab Coat
Standard laboratory coat to protect from

splashes.

Respiratory Protection
Use in a well-ventilated area. A respirator may

be required if generating aerosols or mists.

Step-by-Step Disposal Protocol
The disposal of PFAS-containing materials like HZ-1157 is focused on preventing

environmental release. Do not discharge HZ-1157 or materials contaminated with it into drains

or regular trash.

1. Waste Identification and Segregation:

Identify all waste streams containing HZ-1157. This includes pure product, dilute solutions,
contaminated labware (e.g., pipettes, vials, gloves), and spill cleanup materials.
Segregate HZ-1157 waste from other chemical waste streams to ensure proper handling and
disposal. Use dedicated, clearly labeled waste containers.

2. Waste Collection and Storage:

Collect all HZ-1157 waste in compatible, sealed, and leak-proof containers.
Label the waste container clearly with "Hazardous Waste," the chemical name ("HZ-1157 /
6:2 FTAB-containing waste"), and the associated hazards.
Store the sealed waste container in a designated hazardous waste accumulation area, away
from incompatible materials.

3. Arrange for Professional Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.
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Provide the EHS department with a complete and accurate description of the waste,
including its composition and volume.
Never attempt to treat or dispose of PFAS waste on your own. The recommended disposal
method for PFAS-containing waste is typically high-temperature incineration (≥1000°C) by a
licensed hazardous waste disposal facility to ensure complete destruction of the fluorinated
compounds.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making and procedural workflow for the proper

disposal of HZ-1157.
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Preparation and Handling

Waste Collection

Interim Storage

Final Disposal

Identify HZ-1157 Waste
(Pure, Solutions, Contaminated Items)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Use Designated, Leak-Proof
Hazardous Waste Container

Segregate from Other
Chemical Waste

Label Container Clearly:
'Hazardous Waste - HZ-1157 (PFAS)'

Store in Designated Hazardous
Waste Accumulation Area

Ensure Container is Sealed
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for Waste Pickup

Provide Accurate Waste Information

Professional Disposal via High-Temperature
Incineration by Licensed Facility
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HZ-1157 (PFAS) Waste Disposal Workflow
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This guidance is intended to provide essential safety and logistical information for the proper

disposal of HZ-1157. By adhering to these procedures, researchers can minimize risks and

ensure compliance with environmental regulations, reinforcing a culture of safety and

responsibility in the laboratory.

To cite this document: BenchChem. [Proper Disposal Procedures for HZ-1157 (Forafac®
1157)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563681#hz-1157-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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